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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzonitrile

Cat. No.: B1661997 Get Quote

An In-depth Technical Guide to 3-Ethoxy-4-
methoxybenzonitrile
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 3-Ethoxy-4-methoxybenzonitrile, a key intermediate in the pharmaceutical

and fine chemical industries. The information is tailored for researchers, scientists, and drug

development professionals, presenting data in a structured and accessible format.

Chemical Identity and Properties
3-Ethoxy-4-methoxybenzonitrile is a substituted aromatic nitrile. Its core structure consists of

a benzene ring functionalized with an ethoxy group, a methoxy group, and a nitrile group at

positions 3, 4, and 1, respectively.

Table 1: Chemical Identifiers and Physical Properties of 3-Ethoxy-4-methoxybenzonitrile
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Property Value Citations

IUPAC Name
3-ethoxy-4-

methoxybenzonitrile
[1][2]

CAS Number 60758-86-3 [1][3][4]

Molecular Formula C₁₀H₁₁NO₂ [1][3][4]

Molecular Weight 177.20 g/mol [1][3][4]

Appearance
White to light yellow powder or

crystal
[2][3]

Melting Point 70°C [3]

Boiling Point 281.9 ± 25.0 °C at 760 mmHg [3][4]

Density 1.1 ± 0.1 g/cm³ [3][4]

Flash Point 109.2 ± 16.4 °C [3][4]

Solubility Soluble in methanol [3]

InChI

InChI=1S/C10H11NO2/c1-3-

13-10-6-8(7-11)4-5-9(10)12-

2/h4-6H,3H2,1-2H3

[1][2]

InChIKey
XTIINWPNAMHVDG-

UHFFFAOYSA-N
[1][2][3]

SMILES
CCOC1=C(C=CC(=C1)C#N)O

C
[1]

Chemical Structure
The structure of 3-Ethoxy-4-methoxybenzonitrile is characterized by a benzene ring with

three substituents. The nitrile group (-C≡N) is a key functional group that participates in various

chemical transformations. The ethoxy (-OCH₂CH₃) and methoxy (-OCH₃) groups are electron-

donating groups that influence the reactivity of the aromatic ring.

Caption: Chemical structure of 3-Ethoxy-4-methoxybenzonitrile.
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Experimental Protocols
Several synthetic routes for 3-Ethoxy-4-methoxybenzonitrile have been reported. A common

method involves the ethylation of 3-hydroxy-4-methoxybenzonitrile. Another approach starts

from isovanillin.

Protocol 1: Ethylation of 3-hydroxy-4-methoxybenzonitrile[3][5]

This protocol describes the synthesis of 3-Ethoxy-4-methoxybenzonitrile from 3-hydroxy-4-

methoxybenzonitrile and bromoethane.

Materials:

3-hydroxy-4-methoxybenzonitrile (10 g, 67.11 mmol)[3]

Bromoethane (25 ml, 335.2 mmol)[3]

Potassium carbonate (10.25 g)[3]

Dimethylformamide (DMF, 50 ml)[3]

Ethyl acetate

Anhydrous sodium sulfate

Deionized water

Procedure:

Combine 3-hydroxy-4-methoxybenzonitrile, bromoethane, potassium carbonate, and

dimethylformamide in a 100 ml flask.[3]

Heat the mixture to 100°C and stir for 8 hours.[3]

Monitor the reaction progress using Thin Layer Chromatography (TLC).[3]

After the reaction is complete, cool the mixture to room temperature.[3]

Add 100 ml of water and extract the product with ethyl acetate.[3]
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Dry the organic phase with anhydrous sodium sulfate.[3]

Evaporate the solvent to yield the final product as a white solid.[3]

Protocol 2: Synthesis from 3-ethoxy-4-methoxybenzaldehyde[5][6]

This method involves the conversion of 3-ethoxy-4-methoxybenzaldehyde to the corresponding

nitrile.

Materials:

3-ethoxy-4-methoxybenzaldehyde (1000 g, 5.54 moles)[5]

Hydroxylamine hydrochloride (462.5 g, 6.6 moles)[5]

Acetonitrile (5 L)[5]

Deionized water

Procedure:

Charge a 12 L three-necked flask with 3-ethoxy-4-methoxybenzaldehyde and

hydroxylamine hydrochloride at room temperature.[5]

Add acetonitrile and stir the mixture for 15-20 minutes.[5]

Warm the reaction mixture to 65-72°C and then heat to reflux (78-84°C) for 2-3 hours.[5]

Cool the mixture to room temperature and add 1 L of deionized water.[5]

Distill off 3.5-4.0 L of acetonitrile under vacuum.[5]

Dilute the concentrated residue with 4 L of deionized water and stir for 1-2 hours at room

temperature.[5]

Filter the mixture under vacuum and wash the solid with 3-4 L of deionized water.[5]

Dry the solid in a tray at 30-32°C under a pressure of 100-125 mm Hg for 24-36 hours to

obtain the product.[5]
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Protocol 1: Ethylation

Protocol 2: From Aldehyde

3-hydroxy-4-methoxybenzonitrile
Bromoethane
K₂CO₃, DMF

Heat to 100°C, 8h Cool, H₂O addition,
Ethyl Acetate Extraction Dry with Na₂SO₄

Evaporate solvent
Yields 3-Ethoxy-4-methoxybenzonitrile

3-ethoxy-4-methoxybenzaldehyde
Hydroxylamine HCl

Acetonitrile
Reflux (78-84°C), 2-3h Cool, H₂O addition,

Acetonitrile distillation Filter and wash with H₂O Dry under vacuum
Yields 3-Ethoxy-4-methoxybenzonitrile

Click to download full resolution via product page

Caption: Experimental workflows for the synthesis of 3-Ethoxy-4-methoxybenzonitrile.

Applications in Research and Development
3-Ethoxy-4-methoxybenzonitrile is a valuable building block in organic synthesis, primarily

serving as a pharmaceutical intermediate.[3][6] Its most notable application is in the synthesis

of Apremilast, a medication used for the treatment of certain types of arthritis and skin

conditions.[7][8][9] The compound is also explored as an intermediate for pesticides and liquid

crystal materials.[6]

Safety and Handling
3-Ethoxy-4-methoxybenzonitrile is classified as toxic if swallowed, in contact with skin, or if

inhaled.[1][10] It also causes skin and serious eye irritation.[1][10] Therefore, appropriate

personal protective equipment, including gloves, protective clothing, and eye/face protection,

should be worn when handling this compound.[10] Work should be conducted in a well-

ventilated area or under a fume hood.[10][11]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement Citations

Acute toxicity, Oral 3
H301: Toxic if

swallowed
[1][10]

Acute toxicity, Dermal 3
H311: Toxic in contact

with skin
[1][10]

Acute toxicity,

Inhalation
3 H331: Toxic if inhaled [1][10]

Skin

corrosion/irritation
2

H315: Causes skin

irritation
[1][10]

Serious eye

damage/eye irritation
2

H319: Causes serious

eye irritation
[1][10]

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[10]

[11] Keep it away from incompatible materials.[11]

Spectroscopic Data
Characterization of 3-Ethoxy-4-methoxybenzonitrile is typically performed using standard

analytical techniques. While specific spectral data is proprietary to suppliers, a comprehensive

characterization package for this compound generally includes:

¹H-NMR (Proton Nuclear Magnetic Resonance): To confirm the presence and connectivity of

protons in the ethoxy, methoxy, and aromatic regions.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Infrared Spectroscopy (IR): To identify the characteristic vibrational frequencies of the nitrile

(-C≡N) and ether (C-O-C) functional groups.

Thermogravimetric Analysis (TGA): To determine the thermal stability of the compound.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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